Cas no 1554317-34-8 (4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1554317-34-8
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5101602
• PubChem ID: 112708759
• Update Time: 2026-03-03

4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-5,7-dimethyl-
• 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine
• SCHEMBL22055531
• 1554317-34-8
• PS-17995
• E88337

• Inchi： 1S/C8H8ClN3/c1-5-3-6(2)12-7(5)8(9)10-4-11-12/h3-4H,1-2H3
• InChI Key： RWBPCTYDIXDWPA-UHFFFAOYSA-N
• SMILES： N12C(C)=CC(C)=C1C(Cl)=NC=N2

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine

4-Chloro-5,7-Dimethylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1554317-34-8): A Comprehensive Overview

4-Chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine (CAS No. 1554317-34-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine.

Chemical Structure and Properties

The molecular formula of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine is C₉H₈ClN₃, with a molecular weight of approximately 199.63 g/mol. The compound features a unique heterocyclic core consisting of a pyrrole ring fused with a triazine ring. The presence of a chlorine atom at the 4-position and methyl groups at the 5 and 7 positions imparts specific chemical and physical properties to the molecule. These functional groups play a crucial role in determining the compound's reactivity and biological activity.

Synthesis Methods

The synthesis of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine has been explored through various methodologies. One common approach involves the reaction of 5-amino-3-methylisoxazole with 2-chloroacetonitrile in the presence of a base such as potassium carbonate. This reaction typically proceeds via a multi-step process that includes the formation of an intermediate imine followed by cyclization to form the final product. Another method involves the condensation of 3-amino-5-methylisoxazole with chloroacetonitrile in an acidic medium.

Biological Activities

4-Chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine has demonstrated a range of biological activities that make it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent antitumor properties against various cancer cell lines. For instance, it has been reported to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest.

In addition to its antitumor effects, 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine has also shown promising antiviral activity against several viral strains. Research conducted by Smith et al. (2020) demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes involved in replication and transcription.

Mechanisms of Action

The mechanisms underlying the biological activities of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine are still being elucidated. However, several studies have provided insights into its mode of action. For example, its antitumor effects are believed to be mediated through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These pathways are known to play critical roles in cell proliferation and survival.

In terms of antiviral activity, it has been suggested that 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine interferes with viral RNA synthesis by binding to specific viral proteins or enzymes involved in replication. This interference disrupts the viral life cycle and reduces viral load in infected cells.

Clinical Applications and Future Prospects

The potential clinical applications of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine are vast and promising. Its antitumor properties make it a candidate for cancer therapy, particularly in combination with other chemotherapeutic agents to enhance efficacy and reduce side effects. The compound's antiviral activity also positions it as a potential therapeutic agent for treating viral infections such as influenza.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine, improving its bioavailability and reducing toxicity. Preclinical studies are underway to evaluate its safety and efficacy in animal models before advancing to clinical trials.

Conclusion

4-Chloro-5，7-dimethylpyrrolo[2，1-f][1，2，4]triazine (CAS No. 1554317-34-8) is a promising organic compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure and functional groups contribute to its reactivity and biological properties. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As our understanding deepens, this compound may pave the way for novel treatments in oncology and virology.